![molecular formula C7H7N3O4 B1396229 5-Nitro-2-(oxetan-3-yloxy)pyrimidine CAS No. 1349715-52-1](/img/structure/B1396229.png)
5-Nitro-2-(oxetan-3-yloxy)pyrimidine
Overview
Description
5-Nitro-2-(oxetan-3-yloxy)pyrimidine, also known as 5-NOP, is an organic compound belonging to the oxetan-3-yloxy pyrimidine family. It is a white crystalline solid, soluble in water and many organic solvents. 5-NOP is a versatile platform chemical that can be used in a variety of applications, including drug discovery, biotechnology, and chemical synthesis. 5-NOP has been studied extensively for its unique properties, and its potential for use in a variety of laboratory experiments has been identified.
Scientific Research Applications
Antimitotic Agents
5-Nitro-2-(oxetan-3-yloxy)pyrimidine derivatives show promising results as antimitotic agents. For instance, studies with pyridine derivatives, including those related to 5-nitropyridine oximes, have shown potential antitumor activity. These compounds act by inhibiting the incorporation of pyrimidine nucleosides into DNA and RNA, suggesting an alternative mode of action in antitumor therapy (Temple et al., 1992).
Inhibition of O6-Alkylguanine-DNA Alkyltransferase
Derivatives of 5-Nitro-2-(oxetan-3-yloxy)pyrimidine have shown abilities to inhibit human O6-alkylguanine-DNA alkyltransferase (AGAT). This inhibition enhances the cytotoxicity of certain cancer treatments, suggesting its potential as a therapeutic adjuvant (Terashima & Kohda, 1998).
Antitumor Activity of Acyclonucleoside Derivatives
Some acyclonucleoside derivatives of 5-fluorouracil, synthesized from 5-fluoro-2,4-bis[(trimethylsilyl)oxy]pyrimidine, have shown significant antitumor activity. This indicates the potential of 5-Nitro-2-(oxetan-3-yloxy)pyrimidine derivatives in the development of new antitumor drugs with fewer side effects (Rosowsky et al., 1981).
Antibacterial Properties
Studies have found that certain derivatives of 5-Nitro-2-(oxetan-3-yloxy)pyrimidine possess antibacterial properties. For example, 5-arylamino-substituted 4-(5-aryloxy-furan-2-yl)pyrimidines showed high antibacterial activity against gonococcal infections (Verbitskiy et al., 2021).
Synthesis and Modification
Efficient synthesis techniques have been developed for the modification and isotope labeling of pyrimidine nucleosides, including 5-nitrouridine. Microwave irradiation and inductive activation have been used to enhance the reactivity of these compounds, facilitating the production of isotopically labeled derivatives for research purposes (Gong et al., 2020).
properties
IUPAC Name |
5-nitro-2-(oxetan-3-yloxy)pyrimidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7N3O4/c11-10(12)5-1-8-7(9-2-5)14-6-3-13-4-6/h1-2,6H,3-4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HPOSGZUMRCUCGL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CO1)OC2=NC=C(C=N2)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7N3O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Nitro-2-(oxetan-3-yloxy)pyrimidine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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